Cas no 88951-98-8 (Benzoic acid, 3-methoxy-, 2-acetyl-4-methylphenyl ester)
88951-98-8 structure
Product Name:Benzoic acid, 3-methoxy-, 2-acetyl-4-methylphenyl ester
CAS No:88951-98-8
MF:C17H16O4
MW:284.306545257568
CID:618643
PubChem ID:10934962
Update Time:2025-04-19
Benzoic acid, 3-methoxy-, 2-acetyl-4-methylphenyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 3-methoxy-, 2-acetyl-4-methylphenyl ester
- (2-acetyl-4-methylphenyl) 3-methoxybenzoate
- DTXSID80448961
- 88951-98-8
-
- Inchi: 1S/C17H16O4/c1-11-7-8-16(15(9-11)12(2)18)21-17(19)13-5-4-6-14(10-13)20-3/h4-10H,1-3H3
- InChI Key: VTDPNHQRKQFCTB-UHFFFAOYSA-N
- SMILES: O(C(C1C=CC=C(C=1)OC)=O)C1C=CC(C)=CC=1C(C)=O
Computed Properties
- Exact Mass: 284.10485899g/mol
- Monoisotopic Mass: 284.10485899g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 379
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 52.6Ų
Benzoic acid, 3-methoxy-, 2-acetyl-4-methylphenyl ester Related Literature
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
88951-98-8 (Benzoic acid, 3-methoxy-, 2-acetyl-4-methylphenyl ester) Related Products
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- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
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